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Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and
purification methodologies for lauryl myristate (dodecyl tetradecanoate), a wax ester with
significant applications in the cosmetic, pharmaceutical, and food industries. This document
details established chemical and enzymatic synthesis routes, outlines various purification
techniques, and presents quantitative data to facilitate methodological comparison.
Experimental protocols and process-flow visualizations are included to support practical
application and process design.

Introduction to Lauryl Myristate

Lauryl myristate (C26Hs202) is the ester formed from the condensation of myristic acid (a C14
saturated fatty acid) and lauryl alcohol (a C12 saturated fatty alcohol). Its properties as an
emollient, thickener, and skin-conditioning agent make it a valuable ingredient in a wide range
of formulations. The synthesis and subsequent purification are critical steps that determine the
final purity, yield, and suitability of lauryl myristate for its intended application. Key physical
properties are summarized below.

Table 1: Physical and Chemical Properties of Lauryl Myristate
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Property Value Reference
CAS Number 2040-64-4 [1112]
Molecular Formula C26H5202 [1][2]
Molecular Weight 396.69 g/mol [1]

Boiling Point 438.7 °C at 760 mmHg

Density 0.86 g/cm?3

Physical State Solid

Purity (Commercial) >99%

Synthesis of Lauryl Myristate

The synthesis of lauryl myristate can be achieved through several chemical pathways,
primarily direct acid-catalyzed esterification, enzymatic synthesis, and transesterification. Each
method offers distinct advantages and disadvantages concerning reaction conditions, yield,
purity, and environmental impact.

Direct Acid-Catalyzed Esterification (Fischer
Esterification)

This classical method involves the reaction of myristic acid with lauryl alcohol in the presence
of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is
reversible and driven to completion by removing the water byproduct, often through azeotropic
distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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